Cas no 20847-01-2 (1,6-dichloro-1,6-dideoxy-D-galactitol)

1,6-dichloro-1,6-dideoxy-D-galactitol structure
20847-01-2 structure
Product Name:1,6-dichloro-1,6-dideoxy-D-galactitol
CAS No:20847-01-2
MF:C6H12Cl2O4
MW:219.063080787659
CID:910659
PubChem ID:23687
Update Time:2025-04-19

1,6-dichloro-1,6-dideoxy-D-galactitol Chemical and Physical Properties

Names and Identifiers

    • 1,6-dichloro-1,6-dideoxy-D-galactitol
    • 1,6-Dichloro-1,6-dideoxydulcitol
    • 1,5-Cyclooctadiene,1,6-dichloro-
    • 1,6-Dichlor-1,6-didesoxygalactit
    • 1,6-Dichlor-1,6-didesoxy-galactit
    • 1,6-Dichlor-cycloocta-1,5-dien
    • 1,6-Dichlor-cyclooctadien-(1,5)
    • 1,6-Dichlor-galacto-hexan-2,3,4,5-tetraol
    • 1,6-DICHLORO-1,5-CYCLOOCTADIENE
    • 1,6-dichloro-1,6-dideoxy-galactitol
    • 1,6-dichloro-cycloocta-1,5-diene
    • 1.4-Dichlorocycloocta-4.8-dien
    • AG-E-96056
    • CTK4G3382
    • Dichlordulcit
    • Dichlordulcitol
    • SureCN9169364
    • NSC20665
    • Dichloromannitol
    • NSC117358
    • D-Galactitol,6-dichloro-1,6-dideoxy-
    • 20847-01-2
    • NSC-231339
    • 58073-31-7
    • 1,6-Dichloro-1,6-dideoxyhexitol
    • Galactitol,6-dichloro-1,6-dideoxy-
    • NSC231339
    • NSC-20665
    • D-Mannitol,6-dichloro-1,6-dideoxy-
    • NSC-117358
    • DTXSID90943098
    • Dichlorodulcitol
    • Mannitol,6-dichloro-1,6-dideoxy-, D-
    • NSC232023
    • NSC-232023
    • Inchi: 1S/C6H12Cl2O4/c7-1-3(9)5(11)6(12)4(10)2-8/h3-6,9-12H,1-2H2
    • InChI Key: VSYOJRJNYPFTHS-UHFFFAOYSA-N
    • SMILES: ClCC(C(C(C(CCl)O)O)O)O

Computed Properties

  • Exact Mass: 218.01100
  • Monoisotopic Mass: 218.0112642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.6
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92000
  • LogP: -1.09240
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